Cas no 2097959-89-0 ((6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine)

• Product Name: (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine
• CAS No: 2097959-89-0
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5041634
• Update Time: 2025-08-05

(6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine
• (6-thiophen-2-yl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine
• (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine

• Inchi： 1S/C11H13N3OS/c12-5-8-4-9-7-15-10(6-14(9)13-8)11-2-1-3-16-11/h1-4,10H,5-7,12H2
• InChI Key： UMLFMQLVXMMRIE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN2C(=CC(CN)=N2)CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: -0.2
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 456.8±45.0 °C at 760 mmHg
• Flash Point: 242.0±28.7 °C

(6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine

Introduction to Compound CAS No. 2097959-89-0: (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine

The compound with CAS No. 2097959-89-0, known as (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiophene ring fused with a pyrazolo[5,1-c][1,4]oxazine system and a methanamine group. The integration of these structural elements contributes to its potential as a bioactive agent with diverse applications in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as multicomponent reactions and transition metal catalysis. These techniques not only enhance the yield and purity of the compound but also pave the way for further structural modifications to optimize its pharmacokinetic properties. The incorporation of the thiophene moiety is particularly noteworthy, as it introduces electronic and steric effects that can significantly influence the compound's interaction with biological targets.

From a pharmacological perspective, (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine has demonstrated promising activity in preclinical studies targeting various disease states. For instance, research has highlighted its potential as an antidepressant agent, where it exhibits selective inhibition of key enzymes involved in neurotransmitter metabolism. Additionally, studies have explored its role in modulating neuroprotective pathways, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The structural versatility of this compound also extends to its application in bioconjugation chemistry, where it serves as a scaffold for attaching bioactive payloads or imaging agents. This property has been exploited in the development of targeted drug delivery systems and molecular imaging probes. Furthermore, computational studies using advanced docking algorithms have revealed that the compound's pyrazolo[5,1-c][1,4]oxazine core exhibits favorable binding affinities toward several G-protein coupled receptors (GPCRs), underscoring its potential as a lead compound for receptor-targeted therapies.

In terms of safety and toxicity profiles, preliminary studies indicate that (6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine demonstrates a favorable safety margin when administered at therapeutic doses. However, ongoing research is focused on evaluating its long-term effects and potential off-target interactions to ensure its suitability for clinical applications.

Looking ahead, the development of this compound represents a significant milestone in the pursuit of novel therapeutic agents with enhanced efficacy and reduced side effects. Its unique combination of structural features and pharmacological properties positions it as a valuable asset in the arsenal of modern drug discovery programs.